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Compound of Interest

Compound Name: ERD-3111
Cat. No.: B12386981
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive guide to the proper disposal procedures for ERD-
3111, a potent and orally active PROTAC (Proteolysis Targeting Chimera) ERa (Estrogen
Receptor alpha) degrader used in ER+ breast cancer research. While ERD-3111 may be
shipped as a non-hazardous chemical, its classification as a bioactive small molecule
necessitates handling and disposal as hazardous chemical waste to mitigate potential
environmental and health impacts.

Key Compound Information

ERD-3111 is a research-use-only compound and should not be used for human consumption.
[1] As a PROTAC, it functions by inducing the degradation of the ERa protein. Below is a
summary of its key properties.
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Property Value

Molecular Weight 854.89 g/mol
Appearance Crystalline solid, powder
Storage (Solid) -20°C for up to 3 years[1]
Storage (In Solvent) -80°C for up to 1 year[1]

Step-by-Step Disposal Procedures

Adherence to the following step-by-step procedures will ensure the safe and compliant disposal
of ERD-3111 and associated materials.

Personal Protective Equipment (PPE)

Before handling ERD-3111 for any purpose, including disposal, it is imperative to wear
appropriate Personal Protective Equipment (PPE):

e Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses or goggles.

e Lab Coat: A standard laboratory coat.

Waste Segregation and Collection

Proper segregation of waste is crucial to prevent accidental chemical reactions and to ensure
compliant disposal.

o Solid Waste:

o Collect unused or expired ERD-3111 powder in a dedicated, clearly labeled, and sealed
container for hazardous chemical waste.

o Do not mix with other solid wastes unless they are chemically compatible.

e Liquid Waste:
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o Solutions containing ERD-3111 should be collected in a separate, labeled, and sealed
container designated for liquid hazardous waste.

o Avoid mixing with other liquid waste streams to prevent unknown reactions and to facilitate
proper disposal.

e Contaminated Materials:

o All materials that have come into contact with ERD-3111, such as pipette tips, tubes, vials,
and gloves, are considered contaminated.

o These items must be disposed of as hazardous solid waste in a designated and clearly
labeled container.

Waste Container Labeling

Accurate and clear labeling of waste containers is a critical safety and regulatory requirement.
» All waste containers must be clearly labeled with the words "Hazardous Waste".
e The label must include the full chemical name: ERD-3111.

« Indicate the major components and their approximate concentrations if it is a mixed waste
stream.

¢ Include the date when the waste was first added to the container.

Storage of Hazardous Waste

Designate a specific area within the laboratory for the temporary storage of hazardous waste.

o This "Satellite Accumulation Area" should be under the direct control of laboratory personnel.

[2]
» Store waste containers in a well-ventilated area, away from heat sources and direct sunlight.

e Ensure that incompatible waste types are segregated to prevent accidental reactions.[3]
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e Secondary containment, such as a chemical-resistant tray or tub, should be used to contain
any potential leaks or spills.[3]

Final Disposal

The final disposal of hazardous waste must be conducted through the institution's certified
hazardous waste management program.

e Do not dispose of ERD-3111 down the drain or in the regular trash.

» Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for your properly labeled and sealed hazardous waste containers.

o Follow all local, state, and federal regulations for hazardous waste disposal.[4]

Experimental Protocols Cited

The disposal procedures outlined above are based on established best practices for laboratory
chemical waste management. For detailed institutional protocols, please consult your
organization's Chemical Hygiene Plan and hazardous waste management guidelines.

Visualizing the Disposal Workflow and Mechanism
of Action

To further clarify the procedures and the context of ERD-3111's function, the following
diagrams are provided.
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ERD-3111 Disposal Workflow

Waste Generation

Unused ERD-3111 Contaminated Materials ERD-3111 Solutions

Solid Waste Container

Waste Collection & Segregati

Liquid Waste Container

Labeling & Storage

Labeled Hazardous Waste

'

Satellite Accumulation Area

Final D

EHS Pickup

Certified Disposal Facility

isposal

Click to download full resolution via

product page

Caption: Workflow for the proper disposal of ERD-3111 waste.
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ERD-3111 Mechanism of Action (PROTAC)
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Caption: Simplified signaling pathway of ERD-3111 as a PROTAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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